Effects of grape products on blood lipids: a systematic review and dose–response meta-analysis of randomized controlled trials†
Food & Function Pub Date: 2019-08-23 DOI: 10.1039/C9FO01248F
Abstract
The purpose of the present study was to critically assess the effects of grape product supplementation on lipid profiles in adults. A comprehensive electronic search was performed with no limitation in time and language. All randomized controlled trials (RCT) that reported the effects of grape products in any form on lipid profiles were included. Moreover, fifty-nine arms from forty-eight RCTs were included in the present study. Meta-analysis indicated that the consumption of grape products reduced the concentration of total cholesterol (MD: −6.196 mg dl−1, 95% CI: −9.203, −3.189), low-density lipoprotein (MD: −4.964 mg dl−1, 95% CI: −7.594, −2.334) and triglyceride (MD: −7.641 mg dl−1, 95% CI: −12.120, −3.162). However, grape products did not have significant effects on the concentration of high-density lipoprotein (MD: 0.385 mg dl−1, 95% CI: −0.364, 1.133). Grape product supplementation changed the HDL and LDL in a non-linear fashion based on the dose of polyphenols. The present study revealed that grape products might have a favorable role in the achievement of a lipid profile target.
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